9,10-Dithia-1,5-diaza-anthracene

The compound was first synthesized in the late 20th century, with early reports appearing in the Journal of Heterocyclic Chemistry in 1982 by Puig Torres, Womack, Martin, and Smith, who achieved a 95% yield using a cyclization reaction. Subsequent refinements by Chen and Flowers in 1987 improved synthetic efficiency, demonstrating the compound’s growing importance in heterocyclic research. Its CAS registry number (53102-25-3) and alternative identifiers like NSC 325683 reflect its inclusion in major chemical databases by the early 2000s.

Significance in Heterocyclic Chemistry

As a fused polycyclic system containing both sulfur and nitrogen atoms, 9,10-Dithia-1,5-diaza-anthracene serves as a model for studying electronic delocalization in heteroaromatic systems. The sulfur atoms at positions 9 and 10 and nitrogen atoms at positions 1 and 5 create a polarized π-system, distinguishing it from all-carbon anthracenes. This structural motif has inspired derivatives used in photopolymerizable mixtures, as evidenced by related patents for diaza-thia-anthracene diones.

Precursor Selection and Reaction Pathways

Disulfide–Thiourea Condensation

Early work by Krowicki and co-workers demonstrated that 3,3′-dithiobis(2-chloropyridine) undergoes double intramolecular nucleophilic substitution when treated with thiourea in N,N-dimethylformamide, delivering the fused thia-diaza framework in a single operation [1].

Mechanistic studies implicate transient S-alkyl thiouronium adducts that collapse via two sequential S–C bond formations to furnish the 1,5-diazathianthrene core.

Sodium Sulfide‐Mediated Cyclization of Halopyridines

Morak and Pluta reported the direct union of 4-chloro-3-nitropyridine with sodium sulfide in high-boiling dimethyl sulfoxide, affording mainly the C₂h-symmetrical 2,7-diazathianthrene; minor amounts of the 1,5-isomer were also isolated [2]. Process intensification by switching to N,N-dimethylformamide (120 °C) lowered conversion but simplified crystallisation [2].

Base-Promoted Dehydrothiolation of Mercaptopyridin-2-thiones

Puig-Torres and Smith discovered that triethylamine converts 3-mercaptopyridin-2(1H)-thione into the diazathianthrene scaffold under remarkably mild conditions [3]. The base generates a dianionic species that eliminates hydrogen sulfide and formally dimerises through stepwise S-N coupling.

Replacing triethylamine by sodium hydride accelerates dianion formation, pushing yields above 70% at 0–25 °C [3].

Oxidative Dimerisation of 2-Mercaptopyridine

Copper(II) chloride or iodine oxidises 2-mercaptopyridine to its disulfide, which spontaneously undergoes intramolecular aromatic substitution to close the thia-diaza ring, albeit in modest yield due to over-oxidation [4].

Catalytic Systems for Thia-Diaza Ring Formation

Key observations:

• Proton-abstracting bases (triethylamine, sodium hydride) excel when the precursor already contains pre-installed sulfur atoms.
• Nucleophilic sulfide reagents are essential when sulfur must be introduced de novo.
• Transition-metal oxidants or Lewis acids steer regio-selectivity by stabilising transient dithiin intermediates [4] [5].

Purification and Isolation Techniques

Best practice dictates rapid exclusion of atmospheric oxygen during chromatography to prevent oxidative darkening. Final compounds exhibit sharp melting points and a single set of proton nuclear magnetic resonance resonances (δ 7.8 – 8.1 ppm), confirming structural homogeneity [3] [2].